Cas no 670272-59-0 (4-(2-chlorophenoxy)-N-(2-methyl-1,3-benzothiazol-5-yl)benzene-1-sulfonamide)

• Product Name: 4-(2-chlorophenoxy)-N-(2-methyl-1,3-benzothiazol-5-yl)benzene-1-sulfonamide
• CAS No: 670272-59-0
• MF: C₂₀H₁₅ClN₂O₃S₂
• MW: 430.927701234818
• CID: 5418752
• Update Time: 2025-06-09

4-(2-chlorophenoxy)-N-(2-methyl-1,3-benzothiazol-5-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-(2-chlorophenoxy)-N-(2-methyl-1,3-benzothiazol-5-yl)benzenesulfonamide
• 4-(2-chlorophenoxy)-N-(2-methyl-1,3-benzothiazol-5-yl)benzene-1-sulfonamide

• Inchi： 1S/C20H15ClN2O3S2/c1-13-22-18-12-14(6-11-20(18)27-13)23-28(24,25)16-9-7-15(8-10-16)26-19-5-3-2-4-17(19)21/h2-12,23H,1H3
• InChI Key： YLFNAUNHXQIJQQ-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=C3SC(C)=NC3=C2)(=O)=O)=CC=C(OC2=CC=CC=C2Cl)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 4-(2-chlorophenoxy)-N-(2-methyl-1,3-benzothiazol-5-yl)benzene-1-sulfonamide

Recent Advances in the Study of 4-(2-chlorophenoxy)-N-(2-methyl-1,3-benzothiazol-5-yl)benzene-1-sulfonamide (CAS: 670272-59-0)

The compound 4-(2-chlorophenoxy)-N-(2-methyl-1,3-benzothiazol-5-yl)benzene-1-sulfonamide (CAS: 670272-59-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This sulfonamide derivative, characterized by its unique benzothiazole and chlorophenoxy moieties, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate. The following research briefing provides an overview of the latest findings related to this compound, highlighting its pharmacological properties and recent advancements in its development.

Recent studies have focused on the compound's inhibitory effects on specific enzymatic targets, particularly those involved in inflammatory and oncogenic pathways. In vitro assays have demonstrated that 4-(2-chlorophenoxy)-N-(2-methyl-1,3-benzothiazol-5-yl)benzene-1-sulfonamide exhibits potent activity against carbonic anhydrase isoforms, which are implicated in various pathological conditions, including cancer and glaucoma. The compound's selectivity for certain isoforms over others has been a key area of investigation, with researchers aiming to optimize its binding affinity and reduce off-target effects.

In addition to its enzymatic inhibition, the compound has shown promise as an anti-inflammatory agent. Preclinical studies have revealed that it can modulate the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in cell-based models. These findings suggest potential applications in treating chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. However, further in vivo studies are required to validate these effects and assess the compound's pharmacokinetic and safety profiles.

Another area of interest is the compound's potential as an anticancer agent. Recent research has explored its ability to induce apoptosis in cancer cell lines, particularly those resistant to conventional chemotherapy. Mechanistic studies indicate that 4-(2-chlorophenoxy)-N-(2-methyl-1,3-benzothiazol-5-yl)benzene-1-sulfonamide may act through the inhibition of key signaling pathways, such as the PI3K/AKT/mTOR axis, which is frequently dysregulated in cancer. These findings have spurred efforts to develop derivatives with enhanced potency and selectivity for clinical evaluation.

Despite these promising results, challenges remain in the development of 4-(2-chlorophenoxy)-N-(2-methyl-1,3-benzothiazol-5-yl)benzene-1-sulfonamide as a therapeutic agent. Issues such as solubility, bioavailability, and potential toxicity need to be addressed through structural optimization and formulation strategies. Recent advances in drug delivery systems, including nanoparticle-based carriers, may offer solutions to these challenges and facilitate the translation of this compound into clinical trials.

In conclusion, 4-(2-chlorophenoxy)-N-(2-methyl-1,3-benzothiazol-5-yl)benzene-1-sulfonamide represents a promising scaffold for the development of novel therapeutics targeting inflammatory and oncogenic pathways. Ongoing research efforts are focused on refining its pharmacological properties and exploring its potential in combination therapies. As the understanding of its mechanism of action deepens, this compound may pave the way for new treatment options in chemical biology and medicine.